11-(2-Methoxyethyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one

• IUPAC Name: 11-(2-methoxyethyl)-10-sulfanylidene-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-dien-12-one
• InChI: InChI=1S/C12H14N2O2S2/c1-16-6-5-14-11(15)9-7-3-2-4-8(7)18-10(9)13-12(14)17/h2-6H2,1H3,(H,13,17)
• InChI Key: DZALNGGEBSMVPJ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(NC1=S)SC3=C2CCC3
• Molecular Formula: C12H14N2O2S2
• Molecular Weight: 282.4 g/mol

Description

11-(2-Methoxyethyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one is a useful research compound. Its molecular formula is C12H14N2O2S2 and its molecular weight is 282.38. The purity is usually 95%.
BenchChem offers high-quality 11-(2-Methoxyethyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 11-(2-Methoxyethyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ring Contraction and Derivative Synthesis

The study by Dura and Paquette (2006) explored the ring contraction of bridgehead sultams via photoinduced di-pi-methane rearrangement, highlighting a method for structural transformations in cyclic sulfam derivatives. This research underscores the potential for creating structurally unique compounds from sulfam-based precursors, potentially including derivatives similar to the compound (Dura & Paquette, 2006).

Novel Bis-Triazenes Synthesis

Peori, Vaughan, and Hooper (1998) detailed the synthesis and characterization of novel bis-triazenes from reactions involving diazonium salts, which could be related to the compound's framework. Their work contributed to understanding the chemical behavior and potential applications of diazonium-based reactions in synthesizing complex organic molecules (Peori, Vaughan, & Hooper, 1998).

Ketone Derivative Structural Insights

Lloyd et al. (1993) investigated a pentacyclic ketone derivative, providing valuable structural insights into the configuration and electronic characteristics of such compounds. This research is relevant for understanding the structural nuances and potential reactivity of complex organic molecules with ketone functionalities (Lloyd et al., 1993).

Facile Synthesis Routes

Sheng, Fan, and Wu (2014) reported on a facile synthesis route for benzofurans and benzothiophenes, demonstrating the versatility of sulfanyl amide reactions. This research highlights synthetic strategies that might be applicable to the synthesis or modification of the compound , particularly in introducing sulfanyl and ether groups (Sheng, Fan, & Wu, 2014).